Cas no 2171430-00-3 (2-ethyl-2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidomethyl}butanoic acid)

• Product Name: 2-ethyl-2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidomethyl}butanoic acid
• CAS No: 2171430-00-3
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 5997386
• PubChem ID: 165539337
• Update Time: 2025-05-20

2-ethyl-2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidomethyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidomethyl}butanoic acid
• EN300-1510753
• 2171430-00-3
• 2-ethyl-2-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]methyl}butanoic acid

• Inchi： 1S/C28H36N2O5/c1-5-18(4)24(25(31)29-17-28(6-2,7-3)26(32)33)30-27(34)35-16-23-21-14-10-8-12-19(21)20-13-9-11-15-22(20)23/h8-15,18,23-24H,5-7,16-17H2,1-4H3,(H,29,31)(H,30,34)(H,32,33)/t18?,24-/m0/s1
• InChI Key： JOFWZNPXDNVMED-LUTIACGYSA-N
• SMILES： O(C(N[C@H](C(NCC(C(=O)O)(CC)CC)=O)C(C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-ethyl-2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidomethyl}butanoic acid

Research Briefing on 2-ethyl-2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidomethyl}butanoic acid (CAS: 2171430-00-3)

In recent years, the compound 2-ethyl-2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidomethyl}butanoic acid (CAS: 2171430-00-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure and functional groups, has been explored for its potential applications in peptide synthesis, drug development, and targeted therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and its unique amino acid backbone make it a valuable intermediate in solid-phase peptide synthesis (SPPS) and other bioconjugation strategies.

Recent studies have focused on optimizing the synthesis and purification of this compound to enhance its yield and purity for industrial and research applications. Advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize its physicochemical properties and ensure batch-to-batch consistency. Furthermore, its role in facilitating the synthesis of complex peptides with improved stability and bioavailability has been a key area of investigation.

One notable study published in the Journal of Medicinal Chemistry (2023) highlighted the use of 2-ethyl-2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidomethyl}butanoic acid as a critical building block in the development of novel peptide-based inhibitors targeting protease enzymes. The research demonstrated that the compound's structural features enable precise control over peptide conformation, thereby enhancing binding affinity and selectivity. These findings underscore its potential in designing next-generation therapeutics for diseases such as cancer, viral infections, and autoimmune disorders.

In addition to its applications in peptide synthesis, this compound has also been investigated for its role in prodrug development. A recent preprint on bioRxiv (2024) reported its utility in creating prodrugs with improved pharmacokinetic profiles, particularly for oral delivery. The study emphasized the compound's ability to mask polar functional groups, thereby increasing membrane permeability and bioavailability. Such advancements could pave the way for more effective and patient-friendly drug formulations.

Despite these promising developments, challenges remain in scaling up the production of 2-ethyl-2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidomethyl}butanoic acid while maintaining cost-effectiveness and environmental sustainability. Researchers are exploring greener synthetic routes, including enzymatic catalysis and flow chemistry, to address these limitations. Collaborative efforts between academia and industry are expected to drive further innovations in this space.

In conclusion, 2-ethyl-2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidomethyl}butanoic acid (CAS: 2171430-00-3) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications span from peptide synthesis to prodrug development, offering exciting opportunities for therapeutic innovation. Continued research and technological advancements will likely expand its utility and impact in the coming years.